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For Researchers, Scientists, and Drug Development Professionals

Introduction
CP-775146 is a potent and selective agonist of Peroxisome Proliferator-Activated Receptor

Alpha (PPARα), a nuclear receptor that plays a critical role in the regulation of lipid metabolism.

As a key transcriptional regulator of genes involved in fatty acid oxidation, transport, and

uptake, PPARα is a significant therapeutic target for the treatment of dyslipidemia and related

metabolic disorders. This technical guide provides an in-depth analysis of the selectivity profile

of CP-775146, presenting quantitative data, detailed experimental methodologies, and visual

representations of the relevant biological pathways and experimental workflows.

Data Presentation: Selectivity Profile of CP-775146
The selectivity of CP-775146 for PPARα over other PPAR isoforms (PPARγ and PPARδ/β) is a

crucial aspect of its pharmacological profile, as this minimizes off-target effects. The following

tables summarize the quantitative data regarding the binding affinity (Ki) and functional potency

(EC50) of CP-775146 for the different PPAR isoforms.

Table 1: Binding Affinity (Ki) of CP-775146 for Human PPAR Isoforms
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PPAR Isoform Binding Affinity (Ki)

PPARα 24.5 nM[1][2]

PPARβ/δ >10,000 nM[1][2]

PPARγ >10,000 nM[1][2]

Table 2: Functional Potency (EC50) of CP-775146 in a PPARα Transactivation Assay

Species EC50 Cell Line

Human 57 nM[3][4] HepG2[3][4]

Rat 284 nM[3][4] HepG2[3][4]

Note: The EC50 values for PPARβ/δ and PPARγ are not explicitly available in the literature,

which is consistent with the very low binding affinity of CP-775146 for these isoforms.

Signaling Pathway
CP-775146, as a PPARα agonist, initiates a signaling cascade that ultimately leads to the

regulation of target gene expression. The diagram below illustrates this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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